Cas no 866726-38-7 (N-(3,5-dimethylphenyl)-2-{2-(4-ethoxyphenyl)-5H-chromeno2,3-dpyrimidin-4-ylsulfanyl}acetamide)

• Product Name: N-(3,5-dimethylphenyl)-2-{2-(4-ethoxyphenyl)-5H-chromeno2,3-dpyrimidin-4-ylsulfanyl}acetamide
• CAS No: 866726-38-7
• Molecular Formula: C₂₉H₂₇N₃O₃S
• Molecular Weight: 497.60798573494
• CID: 6296647
• PubChem ID: 2136778

N-(3,5-dimethylphenyl)-2-{2-(4-ethoxyphenyl)-5H-chromeno2,3-dpyrimidin-4-ylsulfanyl}acetamide Properties

Names and Identifiers

• N-(3,5-dimethylphenyl)-2-{2-(4-ethoxyphenyl)-5H-chromeno2,3-dpyrimidin-4-ylsulfanyl}acetamide
• AKOS001837509
• N-(3,5-dimethylphenyl)-2-{[2-(4-ethoxyphenyl)-5H-chromeno[2,3-d]pyrimidin-4-yl]sulfanyl}acetamide
• F1604-0427
• N-(3,5-dimethylphenyl)-2-[[2-(4-ethoxyphenyl)-5H-chromeno[2,3-d]pyrimidin-4-yl]sulfanyl]acetamide
• 866726-38-7
• N-(3,5-dimethylphenyl)-2-((2-(4-ethoxyphenyl)-5H-chromeno[2,3-d]pyrimidin-4-yl)thio)acetamide

• InChIKey： XNWRMZOJLJICGC-UHFFFAOYSA-N
• Inchi： 1S/C29H27N3O3S/c1-4-34-23-11-9-20(10-12-23)27-31-28-24(16-21-7-5-6-8-25(21)35-28)29(32-27)36-17-26(33)30-22-14-18(2)13-19(3)15-22/h5-15H,4,16-17H2,1-3H3,(H,30,33)
• SMILES： S(CC(NC1C=C(C)C=C(C)C=1)=O)C1=C2C(=NC(C3C=CC(=CC=3)OCC)=N1)OC1C=CC=CC=1C2

Computed Properties

• Exact Mass: 497.17731291g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 7
• Monoisotopic Mass: 497.17731291g/mol
• Heavy Atom Count: 36
• Complexity: 708
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6.5
• Topological Polar Surface Area: 98.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers